Cas no 941014-94-4 (2-{4-[2-(Methylsulfanyl)pyridine-3-carbonyl]piperazin-1-yl}-2-phenylacetonitrile)

• Product Name: 2-{4-[2-(Methylsulfanyl)pyridine-3-carbonyl]piperazin-1-yl}-2-phenylacetonitrile
• CAS No: 941014-94-4
• MF: C₁₉H₂₀N₄OS
• MW: 352.453302383423
• CID: 6094380
• PubChem ID: 17474366
• Update Time: 2025-10-29

2-{4-[2-(Methylsulfanyl)pyridine-3-carbonyl]piperazin-1-yl}-2-phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• Z146787160
• 2-{4-[2-(methylsulfanyl)pyridine-3-carbonyl]piperazin-1-yl}-2-phenylacetonitrile
• AKOS033369048
• 941014-94-4
• EN300-26591483
• 2-{4-[2-(Methylsulfanyl)pyridine-3-carbonyl]piperazin-1-yl}-2-phenylacetonitrile

• Inchi： 1S/C19H20N4OS/c1-25-18-16(8-5-9-21-18)19(24)23-12-10-22(11-13-23)17(14-20)15-6-3-2-4-7-15/h2-9,17H,10-13H2,1H3
• InChI Key： VTXPQLRMYHNBPL-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(N1CCN(C(C#N)C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 352.13578245g/mol
• Monoisotopic Mass: 352.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 85.5Ų

Additional information on 2-{4-[2-(Methylsulfanyl)pyridine-3-carbonyl]piperazin-1-yl}-2-phenylacetonitrile

Recent Advances in the Study of 2-{4-[2-(Methylsulfanyl)pyridine-3-carbonyl]piperazin-1-yl}-2-phenylacetonitrile (CAS: 941014-94-4)

The compound 2-{4-[2-(Methylsulfanyl)pyridine-3-carbonyl]piperazin-1-yl}-2-phenylacetonitrile (CAS: 941014-94-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the unique structural features of 2-{4-[2-(Methylsulfanyl)pyridine-3-carbonyl]piperazin-1-yl}-2-phenylacetonitrile, which contribute to its ability to interact with specific biological targets. The compound's piperazine and pyridine moieties are particularly noteworthy, as they are known to play critical roles in modulating receptor binding and enzymatic activity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the compound's three-dimensional structure and its interaction with target proteins.

In vitro and in vivo studies have demonstrated that 2-{4-[2-(Methylsulfanyl)pyridine-3-carbonyl]piperazin-1-yl}-2-phenylacetonitrile exhibits promising activity against a range of disease targets, including certain kinases and G-protein-coupled receptors (GPCRs). For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound showed potent inhibitory effects on a specific kinase implicated in cancer progression, with an IC50 value in the nanomolar range. These findings suggest that the compound could serve as a lead molecule for the development of novel anticancer therapies.

Further investigations into the compound's pharmacokinetic properties have revealed favorable absorption and distribution profiles, although challenges related to metabolic stability and potential off-target effects remain to be addressed. Researchers are currently exploring structural modifications to optimize the compound's drug-like properties while maintaining its biological efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the compound through preclinical development.

The synthesis of 2-{4-[2-(Methylsulfanyl)pyridine-3-carbonyl]piperazin-1-yl}-2-phenylacetonitrile has also been a focus of recent research. A 2022 study detailed an efficient and scalable synthetic route that employs novel catalytic methods to improve yield and purity. This advancement is expected to facilitate larger-scale production for further biological evaluation and potential clinical trials.

In conclusion, 2-{4-[2-(Methylsulfanyl)pyridine-3-carbonyl]piperazin-1-yl}-2-phenylacetonitrile represents a promising candidate for therapeutic development, with its unique structural and biological properties offering multiple avenues for exploration. Ongoing research aims to further elucidate its mechanisms of action, optimize its pharmacological profile, and evaluate its potential in treating various diseases. The compound's progress will be closely monitored by the scientific community, as it may pave the way for new treatments in oncology and other therapeutic areas.